Cas no 785719-30-4 (Ethanol,2-[(5-amino-2-methylphenyl)amino]-)
785719-30-4 structure
Product Name:Ethanol,2-[(5-amino-2-methylphenyl)amino]-
CAS No:785719-30-4
MF:C9H14N2O
MW:166.220262050629
CID:554436
PubChem ID:20558423
Update Time:2025-04-19
Ethanol,2-[(5-amino-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[(5-amino-2-methylphenyl)amino]-
- 2-(5-amino-2-methylanilino)ethanol
- 2-(5-amino-2-methylphenylamino)ethanol
- Ethanol,2-[(5-amino-2-methylphenyl)amino]
- AKOS011881365
- 2-(5-Amino-2-methylanilino)ethan-1-ol
- SCHEMBL9464298
- 785719-30-4
- DTXSID40608680
-
- Inchi: 1S/C9H14N2O/c1-7-2-3-8(10)6-9(7)11-4-5-12/h2-3,6,11-12H,4-5,10H2,1H3
- InChI Key: NFHBNNBCTQSJQM-UHFFFAOYSA-N
- SMILES: OCCNC1C=C(C=CC=1C)N
Computed Properties
- Exact Mass: 166.11100
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28000
- LogP: 1.63560
Ethanol,2-[(5-amino-2-methylphenyl)amino]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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